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Compound of Interest

Compound Name: 1-Chloroethane
CAS No.: 16520-13-1
Cat. No.: B12647930
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

This guide provides an in-depth overview of the physical and chemical properties of 1-
chloroethane, with a focus on its applications in chemical synthesis. The information is
intended to support laboratory work by providing essential data, experimental considerations,
and safety guidelines.

Physical Properties of 1-Chloroethane

1-Chloroethane, also known as ethyl chloride, is a colorless, flammable gas at room
temperature and pressure, though it is often handled as a refrigerated liquid. Its key physical
properties are summarized in the table below, providing a foundation for its use in various
synthetic protocols.
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Property Value

Molecular Formula C2H5CI

Molecular Weight 64.51 g/mol

Appearance Colorless gas or liquid

Odor Pungent, ethereal

Boiling Point 12.3 °C (54.1 °F; 285.4 K)
Melting Point -138.7 °C (-217.7 °F; 134.5 K)
Density 0.9214 g/cm? at 0 °C (liquid)
Solubility in Water 5.74 g/lL at 20 °C

o ) Miscible with ethanol, ether, and other organic
Solubility in Organic Solvents

solvents.
Vapor Pressure 1000 mmHg at 20 °C
Refractive Index 1.3676 at 6.6 °C

Chemical Properties and Reactivity

1-Chloroethane is a versatile reagent in organic synthesis, primarily utilized as an ethylating
agent. Its reactivity is dominated by the polarized carbon-chlorine bond, making the ethyl group
susceptible to nucleophilic attack.

Nucleophilic Substitution Reactions: 1-Chloroethane readily undergoes SN2 reactions with a
variety of nucleophiles. This is a cornerstone of its utility in synthesis.

o With Alkoxides: It reacts with alkoxides to form ethers (Williamson ether synthesis).

o With Cyanides: The reaction with cyanide salts yields propionitrile, a valuable intermediate
for the synthesis of carboxylic acids, amines, and amides.

o With Amines: It can be used to ethylate amines, forming secondary, tertiary amines, and
guaternary ammonium salts.
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Elimination Reactions: In the presence of a strong, non-nucleophilic base, 1-chloroethane can
undergo elimination (dehydrohalogenation) to produce ethene.

Grignard Reagent Formation: 1-Chloroethane reacts with magnesium metal in dry ether to
form the Grignard reagent, ethylmagnesium chloride. This organometallic compound is a
powerful nucleophile used to create new carbon-carbon bonds.

Experimental Protocols
Synthesis of Ethylmagnesium Chloride (A Grignard Reagent)

This protocol describes a standard laboratory procedure for the preparation of ethylmagnesium
chloride from 1-chloroethane.

Materials:

Magnesium turnings

e 1-Chloroethane

e Anhydrous diethyl ether

¢ lodine crystal (as an initiator)

o Three-necked round-bottom flask

e Dropping funnel

o Reflux condenser with a drying tube (e.g., filled with calcium chloride)

e Magnetic stirrer and stir bar

Procedure:

o Apparatus Setup: Assemble a dry three-necked flask equipped with a dropping funnel, a
reflux condenser, and a glass stopper. Place a magnetic stir bar in the flask. Flame-dry the
entire apparatus under a stream of inert gas (e.g., nitrogen or argon) and allow it to cool to
room temperature.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12647930/docs?utm_src=pdf-body#1-chloroethane-a-comprehensive-technical-guide-for-synthetic-applications
https://www.benchchem.com/product/b12647930/docs?utm_src=pdf-body#1-chloroethane-a-comprehensive-technical-guide-for-synthetic-applications
https://www.benchchem.com/product/b12647930/docs?utm_src=pdf-body#1-chloroethane-a-comprehensive-technical-guide-for-synthetic-applications
https://www.benchchem.com/product/b12647930/docs?utm_src=pdf-body#1-chloroethane-a-comprehensive-technical-guide-for-synthetic-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Reagent Preparation: Place the magnesium turnings in the flask. Add a small crystal of
iodine.

e Initiation: Add a small portion of a solution of 1-chloroethane in anhydrous diethyl ether from
the dropping funnel to the magnesium turnings.

e Reaction: The reaction is initiated by gentle warming or by the addition of the iodine crystal,
which will cause the brown color of the iodine to disappear. Once the reaction begins
(indicated by bubbling and a cloudy appearance), add the remaining 1-chloroethane
solution dropwise at a rate that maintains a gentle reflux.

o Completion: After the addition is complete, continue to stir the mixture and reflux gently for
an additional 30 minutes to ensure all the magnesium has reacted.

o Use: The resulting grey-to-black solution of ethylmagnesium chloride is then ready for use in
subsequent synthetic steps.

Diagrams
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e To cite this document: BenchChem. [1-Chloroethane: A Comprehensive Technical Guide for
Synthetic Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12647930/docs#1-chloroethane-a-comprehensive-
technical-guide-for-synthetic-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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